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Compound of Interest

Compound Name: Methyl 5-bromo-3-chloropicolinate

Cat. No.: B592614

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount to ensuring laboratory safety and environmental
compliance. This guide provides detailed, step-by-step procedures for the safe disposal of
Methyl 5-bromo-3-chloropicolinate, a halogenated organic compound. Adherence to these
protocols is essential to minimize risks and manage chemical waste responsibly.

Chemical Safety and Hazard Information

Methyl 5-bromo-3-chloropicolinate is classified as a hazardous substance. According to its
Safety Data Sheet (SDS), it presents the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary statements advise to avoid breathing dust/fume/gas/mist/vapors/spray (P261)
and to rinse cautiously with water for several minutes in case of eye contact
(P305+P351+P338).[1][2]

Quantitative Data
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A summary of the key quantitative data for Methyl 5-bromo-3-chloropicolinate is provided in
the table below.

Property Value Source

Molecular Formula C7HsBrCINO2 [3]

Molecular Weight 250.48 g/mol [1][3]

Purity >97% or 298% [21[31[4]
White to Pale-yellow to Yellow-

Appearance _ (2]
brown Solid

Room temperature, under an
Storage _ [1][3]
inert atmosphere

Experimental Protocol for Disposal

The following protocol outlines the mandatory steps for the safe disposal of Methyl 5-bromo-3-
chloropicolinate. This procedure is based on established guidelines for the management of
halogenated organic waste.[5][6][7][8][9]

Materials Required:

Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves, lab coat.

Designated, labeled, and leak-proof waste container for "Halogenated Organic Waste."

Chemical fume hood.

Spill containment kit for organic solvents.
Procedure:

e Segregation: It is critical to segregate halogenated organic waste from all other waste
streams, particularly non-halogenated organic solvents.[5][6][8][9] Do not mix Methyl 5-
bromo-3-chloropicolinate waste with acids, bases, or heavy metals.[5][8]
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» Container Labeling: Before adding any waste, ensure the designated "Halogenated Organic
Waste" container is clearly and accurately labeled. The label should include the words
"Hazardous Waste" and a list of all chemical constituents and their approximate
percentages.[5][7]

o Waste Collection:

o All handling and transfer of Methyl 5-bromo-3-chloropicolinate waste must be
conducted within a certified chemical fume hood to minimize inhalation exposure.[8]

o Carefully transfer the waste into the designated halogenated waste container.

o Ensure the container is kept securely closed at all times, except when actively adding
waste.[5][7][8]

e Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.[7][8]

o The storage location should be a designated satellite accumulation area.
e Disposal Request:

o Once the waste container is full, or if waste is no longer being generated, arrange for its
disposal through your institution's Environmental Health and Safety (EHS) office.

o Follow all institutional guidelines for waste pickup and documentation.
e Spill Management:
o In the event of a spill, immediately alert others in the vicinity.

o If the spill is small, contain it using an appropriate absorbent material from a chemical spill
kit. Place the contaminated absorbent material in a sealed bag, label it as hazardous
waste, and dispose of it in the halogenated waste container.
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o For large spills, evacuate the area and contact your institution's emergency response
team.[7][8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Methyl 5-bromo-3-chloropicolinate.
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Disposal Workflow for Methyl 5-bromo-3-chloropicolinate
Start:
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Contains Br and C
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'Halogenated Organic Waste'
container

Follow disposal procedures
for non-halogenated waste

Ensure container is properly
labeled with all constituents

Store in a cool, dry, well-ventilated
satellite accumulation area

Arrange for pickup by
Environmental Health & Safety (EHS)

End:
Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 5-bromo-3-chloropicolinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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